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Compound of Interest

1,2-Dioleoyl-sn-glycero-3-
Compound Name: )
phosphocholine-d9

cat. No.: B15553787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,2-dioleoyl-sn-glycero-3-
phosphocholine-d9 (DOPC-d9), a deuterated synthetic phospholipid critical for a range of
advanced research and pharmaceutical applications.

Core Compound Data

1,2-dioleoyl-sn-glycero-3-phosphocholine-d9 is a deuterium-labeled form of 1,2-dioleoyl-sn-
glycero-3-phosphocholine (DOPC), a naturally occurring phospholipid. The nine deuterium
atoms are located on the choline head group, providing a stable isotopic label for mass
spectrometry-based quantification.

Parameter Value Reference
Molecular Weight 795.169 g/mol
Chemical Formula (hon-

C44H84NOS8P [1]12113]
deuterated)
CAS Number (non-deuterated)  4235-95-4 [1][3]
Synonyms DOPC-d9 [4]
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Applications in Research and Drug Development

DOPC-d9 is a versatile tool in lipidomics, drug delivery, and membrane biophysics. Its primary
applications include:

¢ Internal Standard for Mass Spectrometry: Due to its chemical identity with endogenous
DOPC and its distinct mass, DOPC-d9 is an ideal internal standard for the accurate
quantification of phospholipids in complex biological samples.[4]

 Lipid Nanoparticle (LNP) Formulation: DOPC is a key component in the formation of LNPs
for the delivery of nucleic acids, such as mRNA and miRNA.[3] The deuterated form can be
used in formulation studies to track the lipid components.

» Model Membrane Studies: DOPC is widely used to create artificial membranes, including
liposomes and micelles, for studying membrane properties and drug-membrane interactions.

Experimental Protocols
Quantification of Phospholipids in Biological Samples
using LC-MS/MS

This protocol outlines the use of DOPC-d9 as an internal standard for the quantification of
DOPC in a biological matrix (e.g., plasma, tissue homogenate).

Methodology:
e Sample Preparation:
o Thaw biological samples on ice.

o To 100 pL of sample, add 10 uL of a known concentration of DOPC-d9 in methanol (e.g.,
10 pg/mL).

o Perform a lipid extraction using a modified Bligh-Dyer or Folch method with chloroform
and methanol.

o Evaporate the organic phase to dryness under a stream of nitrogen.
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o Reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.qg.,
methanol/chloroform 1:1).

e LC-MS/MS Analysis:

o Liquid Chromatography (LC): Employ a C18 reversed-phase column to separate the lipids.
A gradient elution with mobile phases containing acetonitrile and water with additives like
formic acid and ammonium formate is typically used.

o Mass Spectrometry (MS/MS): Operate the mass spectrometer in positive ion mode using
electrospray ionization (ESI). Monitor the specific precursor-to-product ion transitions for
both DOPC and DOPC-d9.

e Data Analysis:

o Integrate the peak areas for both the analyte (DOPC) and the internal standard (DOPC-
do).

o Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

o Quantify the concentration of DOPC in the sample by comparing the response ratio to a
standard curve generated with known concentrations of non-labeled DOPC.
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LC-MS/MS Quantification Workflow

Formulation of Lipid Nanoparticles (LNPs)

This protocol describes a general method for preparing LNPs using DOPC for nucleic acid
delivery.
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Methodology:

Lipid Stock Preparation:

o Prepare stock solutions of the individual lipid components (e.g., ionizable lipid, cholesterol,
DSPC, and DOPC) in ethanol.

o Mix the lipid stock solutions in the desired molar ratios.

Nucleic Acid Preparation:

o Prepare the nucleic acid (e.g., mRNA) in an aqueous buffer (e.g., citrate buffer, pH 4.0).

LNP Assembly:

o Rapidly mix the lipid-ethanol solution with the aqueous nucleic acid solution using a
microfluidic mixing device. The rapid mixing leads to the self-assembly of the LNPs,
encapsulating the nucleic acid.

Purification and Characterization:

o Purify the LNP formulation to remove residual ethanol and unencapsulated nucleic acid
using tangential flow filtration (TFF) or dialysis.

o Characterize the LNPs for size, polydispersity index (PDI), zeta potential, and
encapsulation efficiency.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Input Solutions

Lipids in Ethanol Nucleic Acid in
(incl. DOPC) Aqueous Buffer

Processing

Microfluidic Mixing

Purification (TFF/Dialysis)

Final Broduct

Purified LNPs

:

Characterization
(Size, PDI, etc.)

Click to download full resolution via product page

Lipid Nanoparticle Formulation Workflow

Signaling Pathways and Logical Relationships

The primary role of DOPC-d9 is as an analytical tool rather than a modulator of signaling
pathways. Its logical relationship in experimental design is that of a control or standard against
which the endogenous, non-labeled counterpart is measured.
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Role of DOPC-d9 in Quantification

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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